Cas no 1532708-97-6 (3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one)
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one
- 3-amino-1-[3-(methoxymethyl)piperidin-1-yl]propan-1-one
- 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one
-
- Inchi: 1S/C10H20N2O2/c1-14-8-9-3-2-6-12(7-9)10(13)4-5-11/h9H,2-8,11H2,1H3
- InChI Key: QOOVTUOXNMIKJR-UHFFFAOYSA-N
- SMILES: O(C)CC1CN(C(CCN)=O)CCC1
Computed Properties
- Exact Mass: 200.152477885 g/mol
- Monoisotopic Mass: 200.152477885 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 55.6
- Molecular Weight: 200.28
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A224946-100mg |
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A224946-500mg |
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A224946-1g |
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-5080-0.25g |
3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-5080-0.5g |
3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-5080-1g |
3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-5080-2.5g |
3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-5080-5g |
3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-5080-10g |
3-amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one |
1532708-97-6 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one (CAS No. 1532708-97-6): A Comprehensive Overview
3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one (CAS No. 1532708-97-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.
The molecular structure of 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one consists of a piperidine ring substituted with a methoxymethyl group and an amino-functionalized propanone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperidine ring, a common motif in many bioactive compounds, contributes to the compound's ability to interact with various biological targets. The methoxymethyl substitution enhances the lipophilicity and stability of the molecule, while the amino group provides a site for further functionalization and conjugation with other bioactive molecules.
Recent studies have highlighted the potential of 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one as a lead compound for drug discovery. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and cancer. Researchers have demonstrated that 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one can selectively bind to specific GPCRs, modulating their activity and potentially offering therapeutic benefits.
In addition to its GPCR modulation properties, 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one has shown promise in neuroprotective applications. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the activation of anti-inflammatory pathways and the enhancement of cellular antioxidant defenses.
The pharmacokinetic properties of 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one have also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) disorders. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.
The synthetic route for preparing 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one has been well-documented in the literature. The synthesis typically involves multi-step reactions starting from commercially available starting materials. Key steps include the formation of the piperidine ring through amination reactions, followed by substitution with the methoxymethyl group and final functionalization with the amino-propanone moiety. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in both research and industrial applications.
In conclusion, 3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one (CAS No. 1532708-97-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive lead for drug discovery efforts targeting GPCRs and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.
1532708-97-6 (3-Amino-1-(3-(methoxymethyl)piperidin-1-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)